N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[3-(6-oxopyridazin-1-yl)propyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H14F3N3O3S/c15-14(16,17)11-4-6-12(7-5-11)24(22,23)19-9-2-10-20-13(21)3-1-8-18-20/h1,3-8,19H,2,9-10H2
• InChI Key: ZMDUSZHFTUUFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H14F3N3O3S
• Molecular Weight: 361.34 g/mol

Description

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4-(trifluoromethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as OPB-9195 and belongs to the class of sulfonamide compounds. This compound has shown promising results in various research studies, making it a potential candidate for future research.

Scientific Research Applications

Anticancer Activity

A study by Rathish et al. (2012) synthesized novel pyridazinone derivatives bearing the benzenesulfonamide moiety and evaluated their anticancer activity towards human cancer cell lines. One derivative showed significant activity against leukemia and non-small cell lung cancer with GI(50) values of less than 0.1 µM, suggesting its potential as a lead compound for new anticancer agents (Rathish et al., 2012).

Antimicrobial Activity

Desai et al. (2017) synthesized and evaluated novel derivatives for their antimicrobial activity against a panel of bacteria and fungi. The study revealed several compounds with significant antibacterial and antifungal activities, indicating their potential in treating infectious diseases (Desai, Makwana, & Senta, 2017).

Carbonic Anhydrase Inhibitors

A research conducted by Garaj et al. (2005) on a series of aromatic benzenesulfonamides incorporating 1,3,5-triazine moieties revealed their inhibition of cytosolic and tumour-associated carbonic anhydrase isozymes. These findings highlight the potential application of these compounds in managing conditions like hypoxic tumors (Garaj et al., 2005).

Anti-inflammatory and Analgesic Properties

Küçükgüzel et al. (2013) synthesized novel derivatives and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Their findings suggest that certain derivatives exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, offering a potential therapeutic advantage (Küçükgüzel et al., 2013).

Antioxidant and Enzyme Inhibition

Research by Lolak et al. (2020) on novel benzenesulfonamides incorporating 1,3,5-triazine motifs showed these compounds possess moderate DPPH radical scavenging and metal chelating activity. Moreover, they effectively inhibited acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting their utility in treating diseases like Alzheimer's and Parkinson's (Lolak et al., 2020).